3-(2-fluoroethyl)cyclobutan-1-ol, Mixture of diastereomers
Description
3-(2-fluoroethyl)cyclobutan-1-ol is a chemical compound with the molecular formula C6H11FO . It has a molar mass of 118.15 . This compound is often used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 3-(2-fluoroethyl)cyclobutan-1-ol consists of a cyclobutane ring with a fluoroethyl group and a hydroxyl group attached . The exact spatial arrangement of these groups can vary, leading to different diastereomers .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-fluoroethyl)cyclobutan-1-ol involves the addition of a fluoroethyl group to cyclobutanone followed by reduction of the resulting ketone to an alcohol.", "Starting Materials": [ "Cyclobutanone", "2-Fluoroethanol", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with 2-fluoroethanol in the presence of a base such as sodium hydroxide to form 3-(2-fluoroethyl)cyclobutanone.", "Step 2: The resulting ketone is then reduced to the alcohol using a reducing agent such as sodium borohydride in methanol/water mixture.", "Step 3: The resulting mixture of diastereomers can be separated using column chromatography or other suitable methods." ] } | |
CAS RN |
1783649-01-3 |
Molecular Formula |
C6H11FO |
Molecular Weight |
118.1 |
Purity |
95 |
Origin of Product |
United States |
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